4-((tert-Butyldiphenylsilyl)oxy)piperidin-2-one

• CAS No.: 476014-77-4
• Molecular Formula: C21H27NO2Si
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 4-[tert-butyl(diphenyl)silyl]oxypiperidin-2-one
• InChI: InChI=1S/C21H27NO2Si/c1-21(2,3)25(18-10-6-4-7-11-18,19-12-8-5-9-13-19)24-17-14-15-22-20(23)16-17/h4-13,17H,14-16H2,1-3H3,(H,22,23)
• InChI Key: XAUGMOKNWLXHRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OC3CCNC(=O)C3

Description

4-((tert-Butyldiphenylsilyl)oxy)piperidin-2-one is a useful research compound. Its molecular formula is C21H27NO2Si and its molecular weight is 353.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(±) 4-hydroxypiperidin-2-one (0.80 g, 6.94 mmol) was dissolved in DMF. DMAP (0.085 g, 0.694 mmol) and imidazole (0.92 g, 13.88 mmol) were added. After the resulting mixture was stirred evenly, the solution of TBDPS-Cl (2.3 g, 8.33 mmol) in THF was added and stirred at room temperature overnight. After the reaction completed, the reaction mixture was dried by spinning. Column chromatography afforded colorless oily liquid 0.65 g, yield 60%.